Cas no 1049375-84-9 (N'-(2-chlorophenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide)

• Product Name: N'-(2-chlorophenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide
• CAS No: 1049375-84-9
• MF: C₁₉H₂₃ClN₄O₃
• MW: 390.863923311234
• CID: 6231400
• PubChem ID: 44059397
• Update Time: 2025-10-21

N'-(2-chlorophenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-chlorophenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide
• 1049375-84-9
• N'-(2-chlorophenyl)-N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]oxamide
• N1-(2-chlorophenyl)-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)oxalamide
• F5262-0243
• AKOS024503992

• Inchi： 1S/C19H23ClN4O3/c1-23-8-4-7-16(23)17(24-9-11-27-12-10-24)13-21-18(25)19(26)22-15-6-3-2-5-14(15)20/h2-8,17H,9-13H2,1H3,(H,21,25)(H,22,26)
• InChI Key： PXKBHKJEZZRQJX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C(NCC(C1=CC=CN1C)N1CCOCC1)=O)=O

Computed Properties

• Exact Mass: 390.1458683g/mol
• Monoisotopic Mass: 390.1458683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Additional information on N'-(2-chlorophenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide

N'-(2-chlorophenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide: A Comprehensive Overview

N'-(2-chlorophenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide (CAS No. 1049375-84-9) is a complex organic compound with a unique structure that combines several functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by the presence of a chlorophenyl group, a pyrrole ring, and a morpholine moiety, all of which contribute to its diverse chemical properties.

The synthesis of N'-(2-chlorophenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide involves a series of carefully designed reactions that ensure the precise assembly of its constituent parts. Researchers have explored various synthetic pathways, including nucleophilic substitution, condensation reactions, and cyclization processes. Recent studies have focused on optimizing these reactions to improve yield and purity, making the compound more accessible for large-scale production.

One of the most intriguing aspects of this compound is its biological activity. Preclinical studies have demonstrated that it exhibits potent antimicrobial properties, making it a promising candidate for the development of new antibiotics. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has sparked interest in its potential use as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The morpholine moiety in the molecule plays a crucial role in its pharmacokinetic profile. Morpholine derivatives are known for their excellent solubility and bioavailability, which are essential traits for drug candidates. Recent research has also highlighted the compound's ability to penetrate cellular membranes efficiently, enhancing its efficacy in targeting intracellular pathogens.

In terms of industrial applications, N'-(2-chlorophenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide has shown potential as a building block for advanced materials. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the synthesis of metallopolymers and hybrid materials. These materials have applications in catalysis, sensing, and energy storage technologies.

Environmental considerations are another area where this compound has drawn attention. Studies have shown that it can act as an effective adsorbent for heavy metals in contaminated water systems. Its high adsorption capacity and selectivity make it a sustainable solution for environmental remediation efforts.

Looking ahead, the development of N'-(2-chlorophenyl)-N-[2-(1-methyl-1H-pyrrol-2-yli]-[morphismin)] is expected to continue at a rapid pace. Collaborative efforts between academic institutions and industry leaders are likely to accelerate its translation into commercial products. As research progresses, new insights into its structure-function relationships will undoubtedly emerge, further expanding its utility across multiple disciplines.

In conclusion, N'-(2-chlorophenyl)-N-[...]-ethanediamide (CAS No. 1049375-) represents a remarkable example of how complex organic molecules can be harnessed for diverse applications. With ongoing advancements in synthetic chemistry and materials science, this compound is poised to play a pivotal role in shaping future innovations across various industries.